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Compound of Interest

Compound Name: Thiophene-3-sulfonyl Chloride

Cat. No.: B1351042

CAS Number: 51175-71-4[1][2]

This technical guide provides an in-depth overview of thiophene-3-sulfonyl chloride, a key
intermediate in pharmaceutical and chemical synthesis. The document is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its properties, synthesis, and reactivity, with a focus on its application in the development of
novel therapeutic agents.

Core Properties of Thiophene-3-sulfonyl Chloride

Thiophene-3-sulfonyl chloride is a reactive compound utilized in the synthesis of various
sulfur-containing molecules, most notably sulfonamides. Its physical and chemical properties
are crucial for its handling, storage, and application in synthetic chemistry.

Physicochemical Data
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Property Value Reference
Molecular Formula C4H3CIO2S:2 [1]
Molecular Weight 182.65 g/mol [1]
Melting Point 44 °C [1]
Boiling Point 101-103 °C [1]
Density 1.58 g/cm3 [1]
Flash Point 114 °C [1]
Refractive Index 1.581 [1]
Storage Conditions Store under Nitrogen [1]

Safety and Handling

Thiophene-3-sulfonyl chloride is classified as a corrosive substance. It causes severe skin
burns and eye damage.[1] Appropriate personal protective equipment, including gloves,
protective clothing, and eye/face protection, should be worn when handling this chemical.[1] It
should be stored in a dry, cool, and well-ventilated place, away from incompatible materials
such as bases, water, strong oxidizing agents, and amines.[1]

Experimental Protocols

Detailed methodologies for the synthesis and a key reaction of thiophene-3-sulfonyl chloride
are provided below. These protocols are based on established procedures for
thiophenesulfonyl chlorides and related compounds.

Synthesis of Thiophene-3-sulfonyl Chloride via
Chlorosulfonation

This protocol describes a general method for the synthesis of thiophenesulfonyl chlorides using
a Vilsmeier-type reagent formed from N,N-dimethylformamide (DMF) and sulfuryl chloride
(SO2CL).

Materials:
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e Thiophene

e N,N-Dimethylformamide (DMF), freshly distilled
 Sulfuryl chloride (SO2Cl2), freshly distilled

e |ce

e Chloroform (CHCIs)

e 5% Sodium bicarbonate (NaHCO3) solution

o Water

e Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Complex Formation: In a flask cooled with an ice bath, slowly add freshly distilled SO2Clz
(0.13 mol) dropwise to ice-cooled DMF (0.13 mol), ensuring the temperature is maintained
below 25 °C. Allow the resulting hygroscopic solid complex to stand at the same temperature
for an additional 30 minutes.

o Reaction with Thiophene: Add thiophene (0.1 mol) to the prepared complex. Heat the mixture
on a water bath at 95-98 °C for 1 hour with occasional shaking.

o Work-up: Cool the viscous brown mixture and pour it into ice water. Extract the aqueous
mixture with CHCIs.

 Purification: Wash the organic extract successively with water, 5% NaHCOs solution, and
water. Dry the organic layer over anhydrous MgSOa.

« |solation: Evaporate the solvent under reduced pressure. The resulting crude product can be
further purified by vacuum distillation to yield thiophene-2-sulfonyl chloride. A similar
procedure can be adapted for the 3-isomer, though yields and reaction conditions may vary.

Synthesis of a Thiophene-3-sulfonamide Derivative
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This protocol outlines the reaction of thiophene-3-sulfonyl chloride with an amine to form a
sulfonamide, a common scaffold in medicinal chemistry.

Materials:

Thiophene-3-sulfonyl chloride

Primary or secondary amine (e.g., aniline)

Triethylamine (EtsN) or other suitable base

Dichloromethane (CH2Cl2) or other suitable aprotic solvent

1 M Hydrochloric acid (HCI)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:

e Reaction Setup: Dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in
CH2Clz in a flask cooled in an ice bath.

» Addition of Sulfonyl Chloride: Add a solution of thiophene-3-sulfonyl chloride (1.1
equivalents) in CH2Cl2 dropwise to the cooled amine solution with stirring.

¢ Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
until the reaction is complete (monitor by TLC).

e Work-up: Dilute the reaction mixture with CH2Cl2> and wash with 1 M HCI, water, and brine.

« |solation and Purification: Dry the organic layer over anhydrous MgSOu4, filter, and
concentrate under reduced pressure. The crude sulfonamide can be purified by
recrystallization or column chromatography.

Applications in Drug Development
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Thiophene-containing compounds are of significant interest in medicinal chemistry due to their
diverse biological activities. Thiophene derivatives have shown promise as antifungal agents.[3]
[4] The sulfonamide functional group, readily synthesized from thiophene-3-sulfonyl chloride,
is a well-established pharmacophore present in numerous approved drugs.[5][6]

Antifungal Activity of Thiophene Derivatives

Recent studies have highlighted the potential of thiophene derivatives as antifungal agents,
particularly against fluconazole-resistant strains of Candida species. One study demonstrated
that a thiophene derivative exhibited a synergistic effect with fluconazole and induced
apoptosis-like cell death in yeast.[3] This suggests that compounds derived from thiophene-3-
sulfonyl chloride could be explored for the development of new antifungal therapies.

Visualizations

The following diagrams illustrate key conceptual workflows and pathways related to thiophene-
3-sulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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